![molecular formula C14H9Cl3N2OS B3737110 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide](/img/structure/B3737110.png)
4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide
Overview
Description
4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide, also known as Diflubenzuron, is a pesticide that belongs to the class of benzoylureas. It is widely used in agricultural and veterinary practices to control insects and pests. Diflubenzuron is a white crystalline powder that is insoluble in water but soluble in organic solvents.
Mechanism of Action
4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden acts by inhibiting the synthesis of chitin, a component of the insect exoskeleton. Chitin is synthesized by an enzyme called chitin synthase, which is inhibited by 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden. This leads to the disruption of the insect's growth and development, ultimately leading to its death.
Biochemical and Physiological Effects:
4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden has been shown to have low toxicity to mammals. However, it can have adverse effects on non-target organisms such as aquatic invertebrates and bees. 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden has been shown to have a negative impact on the growth and development of aquatic invertebrates such as crustaceans and mollusks. It can also have a negative impact on the reproduction of bees.
Advantages and Limitations for Lab Experiments
4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden is widely used in laboratory experiments to study the effects of chitin inhibition on insect growth and development. It is a potent inhibitor of chitin synthesis and can be used at low concentrations. However, 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden can have adverse effects on non-target organisms, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden. One area of research is the development of new insecticides that are less harmful to non-target organisms. Another area of research is the use of 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden in the treatment of parasitic infections such as schistosomiasis and filariasis. 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden has shown promise in the treatment of these infections and further research is needed to fully understand its potential. Additionally, the impact of 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden on the environment and non-target organisms needs to be further studied to ensure its safe use in agricultural and veterinary practices.
Scientific Research Applications
4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden has been extensively studied for its insecticidal properties. It is used to control a wide range of insects such as mosquitoes, flies, and beetles. It acts by inhibiting the synthesis of chitin, a component of the insect exoskeleton, which leads to the death of the insect. 4-chloro-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamiden has also been studied for its potential use in the treatment of parasitic infections such as schistosomiasis and filariasis.
Properties
IUPAC Name |
4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3N2OS/c15-9-3-1-8(2-4-9)13(20)19-14(21)18-12-6-5-10(16)7-11(12)17/h1-7H,(H2,18,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJCXIOMWVOGPRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC(=S)NC2=C(C=C(C=C2)Cl)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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